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Compound of Interest

Compound Name: 3-(2H-tetrazol-5-yl)benzaldehyde

Cat. No.: B159841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial reactivity studies of 3-
(2H-tetrazol-5-yl)benzaldehyde, a versatile bifunctional molecule with potential applications in

medicinal chemistry and materials science. This document details its synthesis,

characterization, and key reactivity patterns of both the aldehyde and tetrazole functionalities,

offering a foundational resource for researchers exploring its synthetic utility.

Chemical Properties and Data
3-(2H-tetrazol-5-yl)benzaldehyde is a solid organic compound with the molecular formula

C8H6N4O.[1] Its structure features a benzaldehyde moiety substituted with a tetrazole ring at

the meta-position. The presence of both a reactive aldehyde group and a metabolically stable,

acidic tetrazole ring makes it an attractive building block in drug discovery.

Table 1: Physicochemical Properties of 3-(2H-tetrazol-5-yl)benzaldehyde
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Property Value Reference

Molecular Formula C8H6N4O

Molecular Weight 174.16 g/mol

CAS Number 136689-94-6

Appearance
White to off-white solid

(predicted)

Solubility
Soluble in polar organic

solvents (predicted)

Synthesis of 3-(2H-tetrazol-5-yl)benzaldehyde
The most common and efficient method for the synthesis of 5-substituted-1H-tetrazoles is the

[3+2] cycloaddition of an azide source with a nitrile. In the case of 3-(2H-tetrazol-5-
yl)benzaldehyde, the logical precursor is 3-cyanobenzaldehyde.

Experimental Protocol: Synthesis from 3-
Cyanobenzaldehyde
This protocol is a generalized procedure based on established methods for tetrazole synthesis

from nitriles.
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Starting Materials

Reagents & Conditions

3-Cyanobenzaldehyde

[3+2] Cycloaddition

 

Azide Source
(e.g., NaN3, TMSN3)  

Lewis Acid Catalyst
(e.g., ZnCl2, NH4Cl)

 

Solvent
(e.g., DMF, Toluene)

 

Heat

 

3-(2H-tetrazol-5-yl)benzaldehyde
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Starting Material

Ugi Reaction

Passerini Reaction

3-(2H-tetrazol-5-yl)benzaldehyde

Ugi-4CR

Passerini-3CR

Amine

Isocyanide

Carboxylic Acid

α-Acylamino Amide Derivative

Isocyanide

Carboxylic Acid

α-Acyloxy Amide Derivative
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Starting Material

Reagents & Conditions

3-(2H-tetrazol-5-yl)benzaldehyde

N-Alkylation

Alkyl Halide (R-X)

Base (e.g., K2CO3, Cs2CO3)

Solvent (e.g., DMF, Acetonitrile) N1-Alkylated Product

N2-Alkylated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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